Linalyl benzoate chemical properties and structure
Linalyl benzoate chemical properties and structure
For Researchers, Scientists, and Drug Development Professionals
Introduction
Linalyl benzoate (B1203000) is a naturally occurring ester, found in the essential oils of plants such as ylang-ylang and tuberose. It is a monoterpenoid recognized for its characteristic floral, balsamic, and fruity aroma.[1] This technical guide provides an in-depth overview of the chemical properties, structure, synthesis, and analysis of linalyl benzoate, tailored for professionals in research and drug development.
Chemical Properties and Structure
Linalyl benzoate is a combustible liquid that is insoluble in water but soluble in organic solvents and oils.[2] Its key chemical and physical properties are summarized in the tables below.
Physicochemical Properties
| Property | Value | Reference |
| Molecular Formula | C₁₇H₂₂O₂ | [3][4] |
| Molecular Weight | 258.36 g/mol | [3] |
| Boiling Point | 213 °C (lit.) | [1][3] |
| Density | 0.98 g/mL at 25 °C (lit.) | [1][3] |
| Refractive Index | n20/D 1.508 (lit.) | [1][3] |
| Flash Point | >230 °F (>110 °C) | [1][3] |
| logP | 6.14 | [3] |
Identification and Structure
| Identifier | Value |
| IUPAC Name | 3,7-dimethylocta-1,6-dien-3-yl benzoate |
| CAS Number | 126-64-7 |
| PubChem CID | 31353 |
| SMILES | CC(=CCCC(C)(C=C)OC(=O)C1=CC=CC=C1)C |
| InChI | InChI=1S/C17H22O2/c1-5-17(4,13-9-10-14(2)3)19-16(18)15-11-7-6-8-12-15/h5-8,10-12H,1,9,13H2,2-4H3 |
| InChIKey | BTJXBZZBBNNTOV-UHFFFAOYSA-N |
Linalyl benzoate is classified as an aromatic monoterpenoid and a benzoic acid ester.[5] Its structure consists of a benzoate group attached to a linalool (B1675412) moiety.
Chemical Structure Diagram
Caption: Chemical structure of linalyl benzoate.
Experimental Protocols
Synthesis of Linalyl Benzoate
Linalyl benzoate can be synthesized via the esterification of linalool with benzoyl chloride in the presence of a base like pyridine (B92270), which acts as a catalyst and scavenger for the HCl byproduct.
Materials:
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Linalool
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Benzoyl chloride
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Pyridine (anhydrous)
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Dichloromethane (B109758) (anhydrous)
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)
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Round-bottom flask
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Magnetic stirrer and stir bar
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Dropping funnel
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Ice bath
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Separatory funnel
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Rotary evaporator
Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve linalool in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).
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Cool the solution in an ice bath.
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Add pyridine to the cooled solution.
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Slowly add benzoyl chloride dropwise from the dropping funnel to the stirred solution, maintaining the temperature below 5 °C.
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After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours (e.g., 4-12 hours). The reaction progress can be monitored by thin-layer chromatography (TLC).
-
Upon completion, quench the reaction by adding water.
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Transfer the mixture to a separatory funnel and separate the organic layer.
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Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.
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Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude linalyl benzoate.
Purification of Linalyl Benzoate
The crude product can be purified by fractional distillation under reduced pressure or by column chromatography.
Fractional Distillation:
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Apparatus: A standard fractional distillation setup with a vacuum pump.
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Procedure: Heat the crude linalyl benzoate under reduced pressure. Collect the fraction that distills at the boiling point of linalyl benzoate (approximately 184-185 °C at 15 mmHg).
Column Chromatography:
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Stationary Phase: Silica (B1680970) gel.
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Mobile Phase: A non-polar/polar solvent system, such as a gradient of ethyl acetate (B1210297) in hexanes.
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Procedure:
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Pack a chromatography column with a slurry of silica gel in the initial, least polar eluent.
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Dissolve the crude product in a minimal amount of the eluent and load it onto the column.
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Elute the column with the solvent system, gradually increasing the polarity.
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Collect fractions and monitor them by TLC to identify the fractions containing pure linalyl benzoate.
-
Combine the pure fractions and remove the solvent under reduced pressure.
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Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS):
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Objective: To determine the purity of linalyl benzoate and identify any impurities.
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Sample Preparation: Dilute a small amount of the purified linalyl benzoate in a suitable solvent, such as dichloromethane or ethyl acetate.
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Instrumentation: A gas chromatograph coupled to a mass spectrometer.
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Typical GC Conditions:
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Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
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Injector Temperature: 250 °C.
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Oven Temperature Program: Start at a lower temperature (e.g., 60 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) at a rate of 10 °C/min.
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Carrier Gas: Helium.
-
-
Typical MS Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV.
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Mass Range: Scan from m/z 40 to 400.
-
-
Data Analysis: Identify linalyl benzoate based on its retention time and the fragmentation pattern of its mass spectrum.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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Objective: To confirm the chemical structure of linalyl benzoate.
-
Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.
-
Instrumentation: A ¹H and ¹³C NMR spectrometer (e.g., 400 or 500 MHz).
-
Data Acquisition: Acquire ¹H and ¹³C{¹H} NMR spectra.
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Expected ¹³C NMR Spectral Data (Reference): The carbonyl carbon of the ester is expected around δ 165-167 ppm. The aromatic carbons would appear in the δ 128-133 ppm range. The carbons of the linalyl moiety would be observed at various shifts depending on their chemical environment.
Infrared (IR) Spectroscopy:
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Objective: To identify the functional groups present in linalyl benzoate.
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Sample Preparation: The spectrum can be obtained from a neat liquid sample placed between two salt plates (e.g., NaCl or KBr).
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Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.
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Expected Peak Assignments:
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~3080-3030 cm⁻¹: C-H stretching of the aromatic and vinyl groups.
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~2970-2850 cm⁻¹: C-H stretching of the aliphatic groups.
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~1720 cm⁻¹: C=O stretching of the ester group.
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~1600, 1450 cm⁻¹: C=C stretching of the aromatic ring.
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~1270, 1110 cm⁻¹: C-O stretching of the ester group.
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Signaling Pathways and Experimental Workflows
Synthesis and Purification Workflow
Caption: Workflow for the synthesis and purification of linalyl benzoate.
Analytical Workflow
Caption: Workflow for the analytical characterization of linalyl benzoate.
